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Compound of Interest

Compound Name: 5'-O-TBDMS-dA

Cat. No.: B3182356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data and a procedural overview for the application of 5'-O-

tert-Butyldimethylsilyl-2'-deoxyadenosine (5'-O-TBDMS-dA), a key protected nucleoside

analog used in the chemical synthesis of DNA.

Core Compound Data
The molecular formula and weight of 5'-O-TBDMS-dA are essential for stoichiometric

calculations in reaction protocols. This data is summarized below.

Property Value

Molecular Formula C16H27N5O3Si

Molecular Weight 365.50 g/mol [1][2]

Role in Oligonucleotide Synthesis
5'-O-TBDMS-dA is a modified version of deoxyadenosine, a fundamental building block of

DNA. The tert-Butyldimethylsilyl (TBDMS) group is a protecting group attached to the 5'-

hydroxyl position of the deoxyribose sugar. This protection is a critical step in the

phosphoramidite method of solid-phase oligonucleotide synthesis. It prevents unwanted side
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reactions at the 5'-hydroxyl group, directing the sequential addition of nucleotide monomers in

the desired 3' to 5' direction.

Experimental Workflow: Solid-Phase DNA Synthesis
The following diagram illustrates the cyclical process of solid-phase DNA synthesis utilizing

protected nucleosides like 5'-O-TBDMS-dA. Each cycle extends the growing DNA chain by one

nucleotide.
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Synthesis Cycle

1. Detritylation
(Removal of DMT group)

2. Coupling
(Addition of new phosphoramidite,

e.g., 5'-O-TBDMS-dA-3'-phosphoramidite)

Activates 5'-OH group

3. Capping
(Acetylation of unreacted 5'-OH groups)

Chain elongation

4. Oxidation
(P(III) to P(V))

Prevents failure sequences

Stabilizes phosphate backbone
Ready for next cycle

Final Product:
Cleavage & Deprotection
(Removal of TBDMS, etc.)

After final cycle

Start:
Solid Support with
Initial Nucleoside
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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